Cas no 955-54-4 (2-(4-Chlorophenyl)thionicotinic Acid)

• Product Name: 2-(4-Chlorophenyl)thionicotinic Acid
• CAS No: 955-54-4
• MF: C₁₂H₈ClNO₂S
• MW: 265.715420722961
• MDL: MFCD00052117
• CID: 83251
• PubChem ID: 725043
• Update Time: 2025-04-18

2-(4-Chlorophenyl)thionicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)thio]nicotinic acid
• 2-(4-Chlorophenylthio)nicotinic acid
• 2-(4-chlorophenyl)sulfanylpyridine-3-carboxylic acid
• 2-(2-HYDROXY-ETHYL)-6-METHYL-4H-BENZO[1,4]OXAZIN-3-ONE
• 2-(4-chloro-phenylsulfanyl)-nicotinic acid
• 2-(4-chlorophenylthio)-3-pyridine carboxylic acid
• 2-(4-chlorophenylthio)pyridine-3-carboxylic acid
• 2-(p-Chlorphenylthio)-3-carboxypyridin
• 2-[(4-chlorophenyl)sulfanyl]pyridine-3-carboxylic acid
• Chlorphenylthionicotinsaeure
• SMR000368611
• A901777
• TCMDC-123778
• AB00604792-02
• D95704
• MLS000760192
• AE-641/05555035
• Z57052857
• CCG-235058
• 2-((4-Chlorophenyl)thio)nicotinic acid
• SCHEMBL7108755
• 955-54-4
• DTXSID40352378
• Maybridge1_001744
• AKOS000215330
• CHEMBL586870
• 2-((4-Chlorophenyl)thio)nicotinicacid
• CS-0224367
• MS-1351
• EN300-11913
• J-507589
• FT-0610813
• HMS2689J15
• HMS546H06
• 3-Pyridinecarboxylicacid,2-[(4-chlorophenyl)thio]-
• DB-011043
• AI-204/31703007
• 2-(4-Chlorophenyl)thionicotinic Acid

• MDL： MFCD00052117
• Inchi： 1S/C12H8ClNO2S/c13-8-3-5-9(6-4-8)17-11-10(12(15)16)2-1-7-14-11/h1-7H,(H,15,16)
• InChI Key： FPKVNUOJWZFDNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 264.99600
• Monoisotopic Mass: 263.988602
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 4.1
• Topological Polar Surface Area: 53

Experimental Properties

• Color/Form: Not determined
• Density: 1.48
• Melting Point: 218 °C
• Boiling Point: 447.3°Cat760mmHg
• Flash Point: 224.3°C
• PSA: 75.49000
• LogP: 3.58440
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(4-Chlorophenyl)thionicotinic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers